Cas no 389065-45-6 (3-acetyl-8-ethoxy-2H-chromen-2-one)

• Product Name: 3-acetyl-8-ethoxy-2H-chromen-2-one
• CAS No: 389065-45-6
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD01250455
• CID: 3148103
• PubChem ID: 3266617
• Update Time: 2025-07-23

3-acetyl-8-ethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-8-ethoxy-2H-chromen-2-one
• 389065-45-6
• 3-acetyl-8-ethoxy-2{H}-chromen-2-one
• F0341-0001
• 3-ACETYL-8-ETHOXY-2(H)-CHROMEN-2-ONE
• EN300-236061
• AKOS015957139
• 3-acetyl-8-ethoxychromen-2-one
• EU-0037316

• MDL： MFCD01250455
• Inchi： 1S/C13H12O4/c1-3-16-11-6-4-5-9-7-10(8(2)14)13(15)17-12(9)11/h4-7H,3H2,1-2H3
• InChI Key： ZICQMZDINLBQMB-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=CC2C=CC=C(C1=2)OCC)=O

Computed Properties

• Exact Mass: 232.07355886Da
• Monoisotopic Mass: 232.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-acetyl-8-ethoxy-2H-chromen-2-one

Comprehensive Overview of 3-acetyl-8-ethoxy-2H-chromen-2-one (CAS No. 389065-45-6): Properties, Applications, and Research Insights

3-acetyl-8-ethoxy-2H-chromen-2-one (CAS No. 389065-45-6) is a synthetic organic compound belonging to the coumarin derivatives family, renowned for its versatile chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features an acetyl group at the 3-position and an ethoxy substituent at the 8-position of the chromen-2-one core, which significantly influences its reactivity and biological activity. Researchers and industries are increasingly interested in this molecule due to its unique photophysical properties and potential as a fluorescent probe or bioactive scaffold.

The growing demand for functionalized coumarins like 3-acetyl-8-ethoxy-2H-chromen-2-one is driven by their role in drug discovery and organic electronics. Recent studies highlight its relevance in designing antioxidant agents and anti-inflammatory compounds, aligning with the global trend toward sustainable therapeutics. Users frequently search for terms such as "coumarin synthesis," "ethoxy-substituted chromenones," and "CAS 389065-45-6 suppliers," reflecting its commercial and academic significance.

From a synthetic perspective, 3-acetyl-8-ethoxy-2H-chromen-2-one is typically prepared via Pechmann condensation or Knoevenagel reactions, with modifications to optimize yield and purity. Its solubility in organic solvents (e.g., DMSO, ethanol) makes it suitable for solution-phase chemistry, while its melting point (reported between 120–125°C) ensures stability under standard laboratory conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, addressing common queries about "how to analyze coumarin derivatives."

In the context of green chemistry, researchers explore catalyst-free synthesis routes for 3-acetyl-8-ethoxy-2H-chromen-2-one to minimize environmental impact. This aligns with searches for "eco-friendly coumarin production" and "sustainable heterocyclic compounds." Additionally, its potential in OLED materials and sensors attracts attention from the material science community, where fluorescence quantum yield and Stokes shift are key parameters of interest.

Regulatory and safety profiles of CAS 389065-45-6 are often queried, though it is not classified as hazardous under major chemical inventories. Proper handling includes using personal protective equipment (PPE) and adhering to laboratory safety protocols. Storage recommendations (e.g., cool, dry conditions) and stability data are frequently sought by purchasers and formulators.

Future research directions for 3-acetyl-8-ethoxy-2H-chromen-2-one may focus on its structure-activity relationships (SAR) in medicinal chemistry or its integration into hybrid nanomaterials. As the scientific community prioritizes multifunctional compounds, this coumarin derivative stands out for its adaptability across disciplines, answering search trends like "emerging applications of ethoxy coumarins" and "innovative uses of chromen-2-one derivatives."